Cas no 163137-08-4 (2H-Pyrido[3,2-e]-1,2,4-thiadiazine,3,4-dihydro-2-methyl-, 1,1-dioxide)

• Product Name: 2H-Pyrido[3,2-e]-1,2,4-thiadiazine,3,4-dihydro-2-methyl-, 1,1-dioxide
• CAS No: 163137-08-4
• MF: C₇H₉N₃O₂S
• MW: 199.230259656906
• CID: 110141
• PubChem ID: 10488219
• Update Time: 2025-04-18

2H-Pyrido[3,2-e]-1,2,4-thiadiazine,3,4-dihydro-2-methyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrido[3,2-e]-1,2,4-thiadiazine,3,4-dihydro-2-methyl-, 1,1-dioxide
• 2H-Pyrido[3,2-e]-1,2,4-thiadiazine,3,4-dihydro-2-methyl-,1,1-dioxide(9CI)
• 163137-08-4
• CHEMBL101158
• SCHEMBL8630131
• 2-METHYL-2,3-DIHYDRO-4H-PYRIDO[3,2-e][1,2,4]THIADIAZINE 1,1-DIOXIDE
• SSPCVZIUJYQTBP-UHFFFAOYSA-N
• 2-methyl-3,4-dihydropyrido[3,2-e][1,2,4]thiadiazine 1,1-dioxide

• Inchi： 1S/C7H9N3O2S/c1-10-5-9-6-3-2-4-8-7(6)13(10,11)12/h2-4,9H,5H2,1H3
• InChI Key： SSPCVZIUJYQTBP-UHFFFAOYSA-N
• SMILES： S1(C2C(=CC=CN=2)NCN1C)(=O)=O

Computed Properties

• Exact Mass: 199.04200
• Monoisotopic Mass: 199.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 70.68000
• LogP: 1.24180